![molecular formula C24H35NO2 B1663754 N-Arachidonylmaleimide CAS No. 876305-42-9](/img/structure/B1663754.png)
N-Arachidonylmaleimide
Overview
Description
N-Arachidonyl Maleimide: is a synthetic compound derived from arachidonic acid, an omega-6 fatty acid. It is known for its potent and irreversible inhibition of monoacylglycerol lipase, an enzyme involved in the metabolism of endocannabinoids. This compound has gained significant attention in scientific research due to its ability to modulate the effects of endocannabinoids, particularly 2-arachidonyl glycerol .
Scientific Research Applications
N-Arachidonyl Maleimide has a wide range of applications in scientific research:
Mechanism of Action
N-Arachidonyl Maleimide exerts its effects primarily through the inhibition of monoacylglycerol lipase. This enzyme is responsible for the hydrolysis of 2-arachidonyl glycerol into arachidonic acid and glycerol. By inhibiting this enzyme, N-Arachidonyl Maleimide increases the levels of 2-arachidonyl glycerol in the brain, thereby potentiating its pharmacological and biochemical effects . The inhibition is achieved through the covalent binding of the maleimide group to a critical cysteine residue in the enzyme’s substrate-binding site .
Safety and Hazards
Future Directions
Preparation Methods
Synthetic Routes and Reaction Conditions: N-Arachidonyl Maleimide can be synthesized through a reaction between arachidonic acid and maleimide. The process involves the formation of an amide bond between the carboxyl group of arachidonic acid and the amine group of maleimide. The reaction typically requires the use of coupling agents such as dicyclohexylcarbodiimide (DCC) and dimethylaminopyridine (DMAP) to facilitate the formation of the amide bond .
Industrial Production Methods: Industrial production of N-Arachidonyl Maleimide involves large-scale synthesis using similar reaction conditions as described above. The process is optimized for higher yields and purity, often involving multiple purification steps such as recrystallization and chromatography to ensure the final product meets the required specifications .
Chemical Reactions Analysis
Types of Reactions: N-Arachidonyl Maleimide undergoes various chemical reactions, including:
Oxidation: It can be oxidized to form corresponding epoxides or hydroxylated derivatives.
Reduction: Reduction reactions can convert it into saturated derivatives.
Common Reagents and Conditions:
Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used.
Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) is a typical method.
Substitution: Nucleophiles like amines or thiols can be used under mild conditions.
Major Products:
Oxidation: Epoxides or hydroxylated derivatives.
Reduction: Saturated derivatives.
Substitution: Various substituted maleimides depending on the nucleophile used.
Comparison with Similar Compounds
Similar Compounds:
N-Arachidonoyl-L-alanine: Another compound derived from arachidonic acid, known for its anti-cancer effects.
N-Arachidonoyl Ethanolamide (Anandamide): An endocannabinoid that modulates various physiological processes.
Uniqueness: N-Arachidonyl Maleimide is unique due to its potent and irreversible inhibition of monoacylglycerol lipase, which distinguishes it from other similar compounds. Its ability to selectively prevent the metabolic inactivation of 2-arachidonyl glycerol makes it a valuable tool in studying the endocannabinoid system and its associated physiological functions .
properties
IUPAC Name |
1-[(5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenyl]pyrrole-2,5-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H35NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22-25-23(26)20-21-24(25)27/h6-7,9-10,12-13,15-16,20-21H,2-5,8,11,14,17-19,22H2,1H3/b7-6-,10-9-,13-12-,16-15- | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZNZRHSGGQUYAP-DOFZRALJSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC=CCC=CCC=CCC=CCCCCN1C(=O)C=CC1=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCC/C=C\C/C=C\C/C=C\C/C=C\CCCCN1C(=O)C=CC1=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H35NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
876305-42-9 | |
Record name | 876305-42-9 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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